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Introduction
[6.6]Paracyclophane is a member of the paracyclophane family of organic compounds,

characterized by two benzene rings linked by two saturated aliphatic chains of six carbon

atoms each in a para configuration. Its molecular formula is C₂₄H₃₂.[1][2] Unlike its more

studied, smaller-bridged counterparts such as [2.2]paracyclophane, [6.6]paracyclophane is

considered to be nearly strain-free, with an estimated strain energy of only 2 kcal/mol,

comparable to that of an open-chain aromatic compound.[3] This lack of significant ring strain

suggests that the benzene rings are not forced into the boat-like deformations seen in smaller

paracyclophanes. Despite its fundamental structure, detailed information regarding the

synthesis and comprehensive characterization of [6.6]paracyclophane is notably scarce in

publicly available scientific literature. This guide aims to consolidate the limited available

information and highlight the gaps in current knowledge.

Synthesis of [6.6]Paracyclophane Derivatives
A documented synthetic approach provides access to an unsaturated derivative,

[6.6]paracyclophane-1,5,13,17-tetraene. This method, developed by Glatzhofer and Longone,

utilizes a 1,10-Hofmann elimination reaction. The synthesis involves the [10+10]

cyclodimerization of 7,8-divinyl-p-quinodimethane. Unfortunately, a detailed, step-by-step

experimental protocol for this specific synthesis is not readily available in the primary search

results.
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Further, information regarding the subsequent catalytic hydrogenation of the tetraene to yield

the saturated parent [6.6]paracyclophane is not available in the reviewed literature. This

represents a significant gap in the documented synthesis of this molecule.

Synthetic Workflow for a [6.6]Paracyclophane Derivative
The logical workflow for the synthesis of a [6.6]paracyclophane derivative via the Hofmann

elimination approach can be visualized as follows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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